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HL-8: A PI3BKa PROTAC Degrader

HL-8 is a protac (PROteolysis TArgeting Chimera) that specifically targets the p110a catalytic
subunit of phosphoinositide 3-kinase (PI3Ka) for degradation.[1] PROTACSs are bifunctional
molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and
subsequent degradation of the target protein by the proteasome. In the case of HL-8, it is
composed of a ligand for PI3Ka, a linker, and a ligand for the von Hippel-Lindau (VHL) E3
ligase.[1]

Mechanism of Action

The primary function of HL-8 is to induce the degradation of PI3Ka.[1] This action, in turn,
reduces the levels of phosphorylated AKT (pAKT), a key downstream effector in the PI3K
signaling pathway.[1] The PI3SBK/AKT/mTOR pathway is a critical signaling cascade that
regulates cell growth, proliferation, survival, and metabolism. Its aberrant activation is a
common feature in many human cancers, making it a prime target for cancer therapy. By
degrading PI3Ka, HL-8 effectively inhibits this signaling pathway, leading to its anticancer
effects.

The mechanism of HL-8 can be visualized as a three-step process:
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o Ternary Complex Formation: HL-8 simultaneously binds to PI3Ka and the VHL E3 ligase,
forming a ternary complex.

 Ubiquitination: Within this complex, the E3 ligase facilitates the transfer of ubiquitin
molecules to PI3Ka.

o Proteasomal Degradation: The polyubiquitinated PI3Ka is then recognized and degraded by
the 26S proteasome.
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HL-8 Mediated Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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